1-(4-nitrobenzyl)-4-piperidinol

• IUPAC Name: 1-[(4-nitrophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H16N2O3/c15-12-5-7-13(8-6-12)9-10-1-3-11(4-2-10)14(16)17/h1-4,12,15H,5-9H2
• InChI Key: GJERFMGMGRLRMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(4-nitrobenzyl)-4-piperidinol often involves nucleophilic aromatic substitution reactions. For instance, the reaction of piperidine with nitrobenzenes has been studied to yield nitro-piperidinobenzenes under specific conditions, indicating a potential pathway for synthesizing related compounds (Pietra & Vitali, 1972).

Mechanism of Action

The mechanism of action of “1-(4-nitrobenzyl)-4-piperidinol” involves its ability to bind to proteins and lipid membranes. It has been shown to bind to the hydrophobic regions of proteins and to the polar head groups of lipid membranes. This binding can induce conformational changes in the protein and alter its activity.

Synthesis routes and methods

Procedure details

1.0 g (0.00989 mol) of 4-hydroxypiperidi,ne was dissolved in 50 ml of dimethylformamide and cooled to 0°. 2.56g (0.001186 mol) of 4-nitro-benzyl bromide and 2.78 ml (0.0198 mol) of triethylamine were added and the mixture was left to come to room temperature. It was stirred for 16 hrs., the solvent was distilled off and the residue was taken up in dichloromethane. The organic phase was washed with water and saturated sodium chloride solution, dried over magnesium sulfate and concentrated and the residue was chromatographed on silica gel with dichloromethane/methanol (9:1) as the eluent. 0.836 g (36%) of 1-(4-nitro-benzyl-piperidin-4-ol was obtained as beige crystals; m.p. 114°-115°.